2-methoxybenzalacetone
Cat. No. B8638463
M. Wt: 176.21 g/mol
InChI Key: BTSZEPMWUWYLCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04452801
Procedure details
The crude o-anisalacetone is hydrogenated (100 g/l liter of ethyl acetate and 1 g of platinum oxide) and then distilled to give 1.25 moles (45%) of 1-(o-methoxyphenyl)-3-butanone, bp 90°-110° C., 0.15 mm Hg.
Yield
45%
Identifiers
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REACTION_CXSMILES
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[CH:1](=[CH:10][C:11](=[O:13])[CH3:12])[C:2]1[C:3]([O:8][CH3:9])=[CH:4][CH:5]=[CH:6][CH:7]=1>[Pt]=O.C(OCC)(=O)C>[CH3:9][O:8][C:3]1[CH:4]=[CH:5][CH:6]=[CH:7][C:2]=1[CH2:1][CH2:10][C:11](=[O:13])[CH3:12]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C=1C(=CC=CC1)OC)=CC(C)=O
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Step Two
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Name
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Quantity
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1 g
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Type
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catalyst
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Smiles
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[Pt]=O
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Step Three
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Name
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Quantity
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0 (± 1) mol
|
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Type
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solvent
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Smiles
|
C(C)(=O)OCC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
DISTILLATION
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Type
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DISTILLATION
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Details
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distilled
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Outcomes
Product
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Name
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|
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Type
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product
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|
Smiles
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COC1=C(C=CC=C1)CCC(C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 1.25 mol | |
| YIELD: PERCENTYIELD | 45% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
